Cas no 54535-54-5 (2-phenyl-1h-imidazo[1,2-c]pyrimidin-5-one)

• Product Name: 2-phenyl-1h-imidazo[1,2-c]pyrimidin-5-one
• CAS No: 54535-54-5
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 941795
• PubChem ID: 135488842
• Update Time: 2025-04-19

2-phenyl-1h-imidazo[1,2-c]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1h-imidazo[1,2-c]pyrimidin-5-one
• 2-phenyl-6H-imidazo[1,2-c]pyrimidin-5-one
• 2-Phenylimidazo< 1,2-c> pyrimidin-5(6H)-on
• AC1L6XMA
• NSC296217
• SureCN4145521
• DTXSID70315673
• 54535-54-5
• SCHEMBL4145521
• BDBM50550046
• 2-Phenylimidazo[1,2-c]pyrimidin-5(1H)-one
• SCHEMBL18439819
• NSC-296217
• CHEMBL4789122

• Inchi： 1S/C12H9N3O/c16-12-13-7-6-11-14-10(8-15(11)12)9-4-2-1-3-5-9/h1-8H,(H,13,16)
• InChI Key： TZYYQMDXTHSYMO-UHFFFAOYSA-N
• SMILES： O=C1NC=CC2=NC(C3C=CC=CC=3)=CN21

Computed Properties

• Exact Mass: 211.07467
• Monoisotopic Mass: 211.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 413°C at 760 mmHg
• Flash Point: 203.6°C
• Refractive Index: 1.702
• PSA: 44.7
• LogP: 1.68960